Cas no 492-30-8 (2-C-Methyl-D-ribono-1,4-lactone)

2-C-Methyl-D-ribono-1,4-lactone structure
492-30-8 structure
2-C-Methyl-D-ribono-1,4-lactone
492-30-8
C6H10O5
162.140602588654
MFCD07369541
37752
11805069

2-C-Methyl-D-ribono-1,4-lactone Properties

Names and Identifiers

    • 2-C-Methyl-D-ribono-1,4-lactone
    • 3,4-Dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-one
    • (3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyldihydrofuran-2(3H)-one
    • 2-C-Methyl-D-ribono-
    • 2C-Methyl-D-ribono-1,4-lactone
    • 2-C-Methyl-D-ribo-pentonic acid -lactone
    • D-Ribonic acid,2-C-methyl-, g-lactone
    • 2-C-METHYL-DL-RIBONICACIDGAMMA-LACTONE
    • 86204-17-3
    • 3,4-dihydroxy-5-(hydroxymethyl)-3-methyl-tetrahydrofuran-2-one;2-C-Methyl-D-ribonic Acid gamma-Lactone
    • DTXSID401305049
    • AC-25686
    • AKOS006281432
    • AMY819
    • (3R,4R,5R)-3,4-DIHYDROXY-5-(HYDROXYMETHYL)-3-METHYLOXOLAN-2-ONE
    • AS-18857
    • rel-(3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyldihydrofuran-2(3H)-one
    • 2,3-O-Isopropylidene-2-C-methyl-D-ribono-1,4-lactone
    • EN300-298462
    • SCHEMBL1825654
    • 492-30-8
    • CS-0009885
    • W-202871
    • MFCD07369541
    • AC8030
    • A827682
    • 2-C-Methyl-D-ribonoic acid-1,4-Lactone
    • (3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyl-tetrahydrofuran-2-one
    • 2-C-Methyl-D-ribonic Acid gamma-Lactone
    • W16702
    • 2-C-METHYL-DL-RIBONIC ACID GAMMA-LACTONE
    • 2-C-Methyl-D-ribonoicacid-1,4-Lactone
    • +Expand
    • MFCD07369541
    • WJBVKNHJSHYNHO-ZMIZWQJLSA-N
    • 1S/C6H10O5/c1-6(10)4(8)3(2-7)11-5(6)9/h3-4,7-8,10H,2H2,1H3/t3-,4-,6-/m1/s1
    • O1C([C@@](C)([C@@H]([C@H]1CO)O)O)=O

Computed Properties

  • 162.05300
  • 3
  • 5
  • 1
  • 162.052823
  • 11
  • 180
  • 0
  • 0
  • 3
  • 0
  • 0
  • 1
  • -1.2
  • 87

Experimental Properties

  • -1.98400
  • 86.99000
  • 1.551
  • 338.3±11.0℃ at 760 mmHg
  • 150-160°C
  • 145.6 °C
  • 1.512

2-C-Methyl-D-ribono-1,4-lactone Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003HKE-250mg
(3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyldihydrofuran-2(3H)-one
492-30-8 97%
250mg
$4.00 2024-05-01
A2B Chem LLC
AB61934-250mg
2-C-Methyl-d-ribono-1,4-lactone
492-30-8 97%
250mg
$4.00 2024-04-19
abcr
AB360102-1 g
2C-Methyl-D-ribono-1,4-lactone; .
492-30-8
1 g
€72.60 2023-07-19
Alichem
A159002529-25g
(3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyldihydrofuran-2(3H)-one
492-30-8 97%
25g
$166.50 2023-09-01
Ambeed
A131815-100g
(3R,4R,5R)-3,4-Dihydroxy-5-(hydroxymethyl)-3-methyldihydrofuran-2(3H)-one
492-30-8 97%
100g
$173.0 2024-07-18
Apollo Scientific
BIM1009-1g
2C-Methyl-D-ribono-1,4-lactone
492-30-8
1g
£10.00 2023-09-02
Enamine
EN300-298462-0.05g
(3R,4R,5R)-3,4-dihydroxy-5-(hydroxymethyl)-3-methyloxolan-2-one
492-30-8 95%
0.05g
$19.0 2023-09-06
eNovation Chemicals LLC
D918423-100g
2-C-Methyl-D-ribonic Acid gamma-Lactone
492-30-8 95%
100g
$375 2022-09-07
TRC
M325961-5g
2-C-Methyl-D-ribono-1,4-lactone
492-30-8
5g
$ 69.00 2023-09-07
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
C130875-1g
2-C-Methyl-D-ribono-1,4-lactone
492-30-8 95%
1g
¥92.90 2023-09-03

2-C-Methyl-D-ribono-1,4-lactone Suppliers

Hubei Chenghai Chemical Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:492-30-8)
HU MENG YAO
13986212397
1400858822@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:492-30-8)
TANG SI LEI
15026964105
2881489226@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:492-30-8)
A LA DING
anhua.mao@aladdin-e.com

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